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Compound of Interest

Compound Name: Maximiscin

Cat. No.: B15586881 Get Quote

In the absence of a specific Safety Data Sheet (SDS) for Maximiscin, it is imperative to treat

this compound as a potentially hazardous substance of unknown toxicity. This guide provides a

procedural framework for the safe handling and disposal of Maximiscin, ensuring the safety of

laboratory personnel and environmental protection. The following procedures are based on

established best practices for the management of research chemicals with unknown hazard

profiles.

Chemical and Physical Properties of Maximiscin
While a comprehensive hazard profile is not publicly available, some chemical and physical

properties of Maximiscin have been documented. This information is crucial for handling and

for providing to your institution's Environmental Health & Safety (EHS) department.

Property Value

Chemical Formula C23H31NO8

Molar Mass 449.500 g·mol−1

IUPAC Name

Methyl (3R,4R,5R,6R)-6-({3-[(1R,2S,4R,6S)-2-

ethenyl-4,6-dimethylcyclohexyl]-4-hydroxy-2-

oxopyridin-1(2H)-yl}oxy)-3,4,5-

trihydroxycyclohex-1-ene-1-carboxylate

CAS Number 1612154-44-5
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Step-by-Step Disposal Procedures for Maximiscin
The following protocol outlines the recommended steps for managing Maximiscin waste in a

laboratory setting. This procedure should be adapted to comply with your institution's specific

EHS guidelines and local regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling Maximiscin in any form, ensure you are wearing appropriate PPE:

Standard laboratory coat or gown.

Chemical-resistant gloves (e.g., nitrile).

ANSI Z87.1-compliant safety glasses or goggles.

Step 2: Waste Segregation and Collection

Proper segregation at the point of generation is critical to prevent unforeseen chemical

reactions.

Solid Waste:

This includes unused Maximiscin powder, contaminated gloves, weigh boats, pipette tips,

and other disposable lab materials that have come into direct contact with the solid

compound.

Collect all solid waste in a designated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste:

This includes stock solutions, experimental solutions containing Maximiscin, and

contaminated solvents.

Collect liquid waste in a dedicated, leak-proof, and sealed hazardous waste container. The

container material must be compatible with the solvent used.
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Never mix Maximiscin waste with other chemical waste streams.[1]

Step 3: Labeling of Hazardous Waste Containers

Proper labeling is a legal requirement and essential for safe disposal. Affix a hazardous waste

label to the container as soon as the first drop of waste is added. The label must include:

The words "Hazardous Waste".

The full chemical name: "Maximiscin". Avoid using abbreviations or chemical formulas.

A clear statement: "Hazards Not Fully Known".

The name of the principal investigator and the laboratory location.

The date when waste was first added to the container (accumulation start date).

Step 4: Storage of Waste

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure containers are kept closed at all times, except when adding waste.

Utilize secondary containment, such as a plastic tub, to mitigate potential leaks or spills.

Step 5: Final Disposal

All Maximiscin waste must be disposed of through your institution's Environmental Health &

Safety (EHS) program.

Contact your EHS office to schedule a pickup for your labeled hazardous waste container.

Provide EHS with all available information regarding Maximiscin.

The standard and recommended final disposal method for this type of waste is high-

temperature incineration by a licensed hazardous waste disposal facility.
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Experimental Protocols
As Maximiscin is a research compound, specific experimental protocols for its disposal are not

established. The primary protocol is the chemical waste management procedure outlined

above. In the absence of specific inactivation or neutralization protocols, no in-lab treatment of

Maximiscin waste should be attempted.

Disposal Workflow for Maximiscin
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Maximiscin waste.
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Caption: Workflow for the safe disposal of Maximiscin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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